N-[3-(furan-3-yl)-3-hydroxypropyl]-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[3-(furan-3-yl)-3-hydroxypropyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H14F3NO3/c16-15(17,18)12-4-2-1-3-11(12)14(21)19-7-5-13(20)10-6-8-22-9-10/h1-4,6,8-9,13,20H,5,7H2,(H,19,21)
• InChI Key: WGBLYEQPAHUUBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC(C2=COC=C2)O)C(F)(F)F
• Molecular Formula: C15H14F3NO3
• Molecular Weight: 313.27 g/mol

Description

“N-[3-(furan-3-yl)-3-hydroxypropyl]-2-(trifluoromethyl)benzamide” is a complex organic compound. It contains a benzamide group (a type of amide), a trifluoromethyl group, and a furan ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the benzamide group, the introduction of the trifluoromethyl group, and the incorporation of the furan ring. The exact methods would depend on the specific synthetic route chosen by the chemist.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The benzamide and trifluoromethyl groups, as well as the furan ring, would each contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the functional groups present in its structure. For example, the benzamide group could participate in reactions typical of amides, while the trifluoromethyl group could undergo reactions characteristic of alkyl halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be influenced by the nature of its functional groups and its overall molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being investigated as a potential drug, its mechanism of action would involve interacting with specific biological targets to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment.

Future Directions

The future directions for research involving this compound could include exploring its potential applications in various fields, investigating its properties in more detail, and developing new methods for its synthesis.